Cas no 1334370-20-5 (2-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole)

• Product Name: 2-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole
• CAS No: 1334370-20-5
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 6223941
• PubChem ID: 56724342
• Update Time: 2025-10-31

2-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole
• (3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone
• 2-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole
• VU0530195-1
• 1334370-20-5
• F6037-0196
• AKOS024529929
• [3-(1H-benzimidazol-2-yl)azetidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-3-yl)methanone

• Inchi： 1S/C19H17N3O3/c23-19(17-11-24-15-7-3-4-8-16(15)25-17)22-9-12(10-22)18-20-13-5-1-2-6-14(13)21-18/h1-8,12,17H,9-11H2,(H,20,21)
• InChI Key： ZOFRYMXMYQDKAF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(N1CC(C2=NC3C=CC=CC=3N2)C1)=O

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-1H-1,3-benzodiazole

Exploring the Potential of 2-(1-(2,3-Dihydro-1,4-Benzodioxine-2-Carbonyl)Azetidin-3-Yl)-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound with CAS No. 1334370-20-5, commonly referred to as 2-(1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl)-1H-1,3-benzodiazole, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of benzodiazole, a heterocyclic aromatic compound known for its unique electronic properties and wide-ranging applications. The benzodioxine moiety within its structure contributes to its stability and reactivity, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in various fields. For instance, researchers have explored its role in drug delivery systems, where its structural flexibility and ability to form stable complexes with other molecules make it an ideal candidate. Additionally, its antioxidant properties have been investigated in the context of combating oxidative stress in biological systems. The incorporation of the azetidine ring further enhances its functional versatility, enabling interactions with a wide array of biological targets.

The synthesis of 2-(1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl)-1H-1,3-benzodiazole involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The key steps include the formation of the benzodioxine ring through cyclization reactions and subsequent coupling with the azetidine moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product and confirm its structural integrity.

In terms of applications, this compound has shown promise in the development of optoelectronic materials. Its ability to absorb light across a broad spectrum makes it a potential candidate for use in solar cells and light-emitting diodes (LEDs). Furthermore, its stability under varying environmental conditions ensures long-term performance in these applications. Researchers have also explored its use as a precursor for synthesizing more complex molecules with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Using density functional theory (DFT), scientists have modeled its electronic transitions and identified key factors influencing its optical properties. These findings have paved the way for further optimization of the compound's properties to meet specific application requirements.

In conclusion, 2-(1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-Yl)-1H-1,3-benzodiazole represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional properties positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science and technology.